Cas no 885500-69-6 (4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride)

• Product Name: 4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride
• CAS No: 885500-69-6
• MF: C₁₁H₁₇Cl₃N₂
• MW: 283.625079870224
• CID: 2142874
• Update Time: 2025-06-11

4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)piperidin-4-ylamine dihydrochloride
• 4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride
• VINMVPQTRMIKPO-UHFFFAOYSA-N
• 4-(4-chloro-phenyl)-piperidin-4-ylamine dihydrochloride

• Inchi： 1S/C11H15ClN2.2ClH/c12-10-3-1-9(2-4-10)11(13)5-7-14-8-6-11;;/h1-4,14H,5-8,13H2;2*1H
• InChI Key： VINMVPQTRMIKPO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CCNCC1)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 182
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride

Introduction to 4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride (CAS No. 885500-69-6)

4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride, with the CAS number 885500-69-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a dihydrochloride salt of a piperidine derivative, characterized by its unique chemical structure and potential biological activities. The molecule consists of a piperidine ring substituted with a 4-chlorophenyl group and an amine functional group, which are key features contributing to its pharmacological properties.

The chemical structure of 4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride can be represented as C₁₂H₁₆ClN·2HCl. The presence of the chlorophenyl substituent and the amine group provides the molecule with a combination of lipophilic and polar characteristics, which are crucial for its interaction with biological targets. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various pharmaceutical applications.

In recent years, 4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in various neurological disorders.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride. The researchers found that this compound exhibited potent agonist activity at serotonin 5-HT_1A receptors, which are known to play a crucial role in mood regulation and anxiety disorders. Additionally, it demonstrated moderate affinity for dopamine D₂ receptors, suggesting its potential as a dual-action agent for treating conditions such as depression and schizophrenia.

Beyond its receptor modulation properties, 4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride has also been explored for its neuroprotective effects. A preclinical study conducted in 2022 evaluated the compound's ability to protect neurons against oxidative stress and neurotoxicity. The results indicated that it could effectively reduce oxidative damage and improve cell viability in neuronal cultures exposed to toxic stimuli. This neuroprotective activity makes it a promising candidate for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The safety profile of 4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride is another important aspect that has been extensively investigated. Preclinical toxicity studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In terms of clinical trials, several Phase I and Phase II trials have been initiated to evaluate the safety and efficacy of 4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride. Early results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with depression and anxiety disorders. However, further research is needed to fully understand its long-term safety and efficacy.

The synthetic route for producing 4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride has been well-documented in the literature. One common approach involves the reaction of 1-benzyl-4-piperidone with 4-chlorobenzaldehyde followed by reduction and deprotection steps to yield the final product. This synthetic method is scalable and can be adapted for large-scale production, making it suitable for commercialization.

In conclusion, 4-(4-Chlorophenyl)piperidin-4-amine dihydrochloride (CAS No. 885500-69-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel therapies targeting neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery and development.